Cas no 733032-82-1 (1-[(4-Sulfamoylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate)

• Product Name: 1-[(4-Sulfamoylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate
• CAS No: 733032-82-1
• MF: C₁₅H₁₄ClN₃O₅S
• MW: 383.806761264801
• CID: 5460455
• PubChem ID: 3254239
• Update Time: 2025-11-01

1-[(4-Sulfamoylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Oprea1_149576
• MLS000776448
• HMS2674G03
• SMR000371459
• Z19818305
• 1-[(4-sulfamoylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 2-chloro-, 2-[[4-(aminosulfonyl)phenyl]amino]-1-methyl-2-oxoethyl ester
• 1-[(4-Sulfamoylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C15H14ClN3O5S/c1-9(24-15(21)12-3-2-8-18-13(12)16)14(20)19-10-4-6-11(7-5-10)25(17,22)23/h2-9H,1H3,(H,19,20)(H2,17,22,23)
• InChI Key： WPDZIPOGPNYAEV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OC(C)C(NC1C=CC(=CC=1)S(N)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 587
• XLogP3: 1.5
• Topological Polar Surface Area: 137

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-[(4-Sulfamoylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate

1-[(4-Sulfamoylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate (CAS No. 733032-82-1): A Comprehensive Overview

1-[(4-Sulfamoylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate, identified by its CAS number 733032-82-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural framework, exhibits promising properties that make it a valuable candidate for further research and development, particularly in the design of novel therapeutic agents.

The molecular structure of 1-[(4-Sulfamoylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate consists of a pyridine core substituted with a chloro group at the 2-position and a carboxylate group at the 3-position. Additionally, the compound incorporates a sulfamoylphenyl moiety linked to an ethyl carbamoyl group, which contributes to its distinctive chemical and biological characteristics. This intricate arrangement of functional groups not only enhances its reactivity but also opens up diverse possibilities for its application in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The presence of both sulfamoyl and carbamoyl groups in 1-[(4-Sulfamoylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate suggests that it may interact with biological targets in multiple ways, potentially leading to synergistic effects when used in combination therapies. This has prompted researchers to investigate its potential as an intermediate in the synthesis of more complex molecules designed to modulate specific biological pathways.

One of the most compelling aspects of 1-[(4-Sulfamoylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate is its versatility as a building block in medicinal chemistry. The pyridine scaffold is a common feature in many bioactive molecules, and modifications at the 2- and 3-positions can significantly alter its pharmacokinetic and pharmacodynamic properties. For instance, studies have shown that pyridine derivatives can exhibit potent activity against various enzymatic targets, making them attractive candidates for drug development.

The sulfamoyl group, in particular, has been extensively studied for its role in enhancing binding affinity and selectivity towards biological receptors. When incorporated into a molecule like 1-[(4-Sulfamoylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate, it can serve as a critical pharmacophore, contributing to the compound's ability to interact with specific proteins or enzymes. This has led to investigations into its potential use as an inhibitor or modulator of key biological processes relevant to diseases such as cancer, inflammation, and neurodegeneration.

Recent advances in computational chemistry have further facilitated the exploration of 1-[(4-Sulfamoylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate. Molecular modeling techniques have been employed to predict how this compound might bind to target proteins, providing valuable insights into its mechanism of action. These simulations have helped researchers identify key interactions that could be optimized to improve its efficacy and reduce potential side effects. Such computational approaches are increasingly integral to modern drug discovery pipelines, allowing for the rapid screening and design of novel compounds.

In addition to computational studies, experimental investigations have also provided significant insights into the properties of 1-[(4-Sulfamoylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate. In vitro assays have been conducted to evaluate its activity against various biological targets, including enzymes and receptors implicated in human diseases. These studies have revealed promising results, suggesting that this compound may possess therapeutic potential in areas where current treatments are limited or non-existent.

The synthesis of 1-[(4-Sulfamoylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate represents another area of active research. Chemists have developed novel synthetic routes that allow for efficient production of this compound on both laboratory and industrial scales. These methods often involve multi-step reactions that require careful optimization to ensure high yields and purity. The development of scalable synthetic processes is crucial for advancing preclinical studies and eventual clinical trials.

The potential applications of 1-[(4-Sulfamoylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of agrochemicals and specialty chemicals. Additionally, researchers are exploring its role in materials science, where such compounds can contribute to the development of novel polymers or functional materials with specific properties.

The future prospects for 1-[(4-Sulfamoylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate are bright, driven by ongoing research efforts aimed at uncovering its full potential. As our understanding of biological systems continues to grow, so too does the demand for innovative compounds like this one. By leveraging cutting-edge technologies in both synthetic chemistry and computational biology, scientists are poised to unlock new therapeutic possibilities and expand the arsenal of tools available for treating human diseases.